2-(4-Pentylphenyl)-2-propanol

• IUPAC Name: 2-(4-pentylphenyl)propan-2-ol
• InChI: InChI=1S/C14H22O/c1-4-5-6-7-12-8-10-13(11-9-12)14(2,3)15/h8-11,15H,4-7H2,1-3H3
• InChI Key: BPCTYYOHDHEVTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C(C)(C)O
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol

Description

2-(4-Pentylphenyl)-2-propanol, also known as 4-pentylphenol, is a naturally occurring chemical compound found in various plants, including citrus fruits, apples, and grapes. It is a phenolic compound with the molecular formula C11H16O. 4-pentylphenol is used in the synthesis of pharmaceuticals, as a flavoring agent, and as a fragrance in cosmetics. It is also used in the production of polymers, resins, and other materials. In addition, it has been studied for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Mechanism of Action

The mechanism of action of 2-(4-Pentylphenyl)-2-propanolol has not been fully elucidated. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, as well as the activation of NF-κB. In addition, 2-(4-Pentylphenyl)-2-propanolol has been shown to possess antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.
Biochemical and Physiological Effects
2-(4-Pentylphenyl)-2-propanolol has been shown to have anti-inflammatory, antioxidant, and anti-proliferative effects. In vitro studies have demonstrated that 2-(4-Pentylphenyl)-2-propanolol can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, as well as the activation of NF-κB. In addition, 2-(4-Pentylphenyl)-2-propanolol has been shown to possess antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Pentylphenyl)-2-propanolol in laboratory experiments include its low cost and availability, as well as its low toxicity and lack of mutagenic or carcinogenic effects. Furthermore, 2-(4-Pentylphenyl)-2-propanolol has been demonstrated to possess anti-inflammatory, antioxidant, and anti-proliferative effects, making it a useful tool in the study of these processes. However, the exact mechanism of action of 2-(4-Pentylphenyl)-2-propanolol is still not fully understood, and further research is needed to elucidate its effects.

Future Directions

Future research should focus on further elucidating the mechanism of action of 2-(4-Pentylphenyl)-2-propanolol and its potential therapeutic effects. In addition, further studies should be conducted to investigate the potential synergistic effects of 2-(4-Pentylphenyl)-2-propanolol with other compounds, such as vitamins and other natural products. Furthermore, the potential applications of 2-(4-Pentylphenyl)-2-propanolol in the treatment of various diseases, such as cancer and inflammation, should be explored. Finally, further research should be conducted to evaluate the safety and efficacy of 2-(4-Pentylphenyl)-2-propanolol in humans.

Synthesis Methods

2-(4-Pentylphenyl)-2-propanolol can be synthesized by the reaction of 4-pentanal with paraformaldehyde in the presence of a base catalyst, such as sodium hydroxide. The reaction proceeds through the formation of a hemiacetal intermediate, which is then hydrolyzed to form the final product. The reaction is typically conducted at temperatures between 60-90°C and can be completed in a few hours.

Scientific Research Applications

2-(4-Pentylphenyl)-2-propanolol has been studied for its potential therapeutic properties, including anti-inflammatory and antioxidant activities. It has been shown to inhibit the production of the pro-inflammatory cytokines TNF-α and IL-1β, as well as the activation of NF-κB, a transcription factor involved in the regulation of inflammatory responses. In addition, 2-(4-Pentylphenyl)-2-propanolol has been shown to possess antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.